2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
Overview
Description
2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile, also known as this compound, is a useful research compound. Its molecular formula is C12H6ClF3N2 and its molecular weight is 270.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Insecticidal and Acaricidal Activities
- Insecticidal and Acaricidal Properties : Some derivatives of 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile exhibit excellent insecticidal and acaricidal activities. For instance, certain compounds in this category have shown effectiveness against pests like Mythimna separata and mites such as Tetranychus urticae, even surpassing the effectiveness of Chlorfenapyr, a known 2-arylpyrrole (Liu et al., 2012).
Synthesis and Production
- Synthesis and Large-Scale Production : The compound can be synthesized from p-chlorophenyglycine, with the technology being easy to operate and suitable for large-scale production. This process can achieve a yield of 86.1% and a product purity of over 97% (Wan-mei, 2003).
Environmental Applications
- Environmental Applications : The compound has been investigated for its degradation dynamics in agricultural contexts. Specifically, its residue dynamics in crops like chili and cabbage, as well as in soil, have been studied, providing insights into its environmental impact (Ditya et al., 2010).
Analytical Method Development
- Development of Analytical Methods : Research has focused on developing new analytical methods to detect active biocides, including 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile, in environmental samples like artificial seawater. This includes methods for measuring release rates from commercial products (Downs et al., 2017).
Chemical Structure and Properties
Chemical Structure Studies : The compound's structure and properties have been studied in various contexts, including its crystal structure and reaction mechanisms when interacting with other compounds. These studies contribute to a deeper understanding of its chemical behavior and potential applications (Steel et al., 1992).
Antimicrobial Activity : Some derivatives exhibit antimicrobial activities, which have been assessed through structural, optical, and junction characteristics studies. This includes evaluations against various bacterial and fungal strains (Okasha et al., 2022).
Photophysical Properties : Investigations into the photophysical properties of derivatives have been conducted. This includes studies on thin films of the compounds, their optical functions, and their potential use in devices like photosensors (Zedan et al., 2020).
Properties
IUPAC Name |
2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6ClF3N2/c13-9-3-1-7(2-4-9)11-8(6-17)5-10(18-11)12(14,15)16/h1-5,18H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXLQPJBQKJYNGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(N2)C(F)(F)F)C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70451409 | |
Record name | 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
122454-23-3 | |
Record name | 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main application of 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile based on the provided research?
A1: The primary application of this compound, also known as Econea®, is as an environmentally friendly antifouling agent. It is incorporated into coatings for marine vessels to prevent the accumulation of marine organisms. []
Q2: How effective is this compound as an antifouling agent?
A2: Research indicates that this compound demonstrates potent antifouling properties. Studies have shown its effectiveness against various fouling organisms, leading to its incorporation in commercial marine coatings. [, ]
Q3: Are there any synergistic effects when this compound is combined with other compounds?
A3: Yes, research shows synergistic effects when this compound is combined with other biocidal compounds. For example, combining it with copper compounds like Cu2O, Cu(OH)2, or copper pyrithione enhances its efficacy against fouling organisms. [, ] Similar synergistic effects are observed when combined with zinc pyrithione, with an optimal weight ratio ranging from 2:1 to 1:2. []
Q4: Has this compound been tested against specific organisms?
A4: Yes, this compound has shown efficacy against a range of organisms. Notably, it exhibits potent molluscicidal activity against Pomacea canaliculata, a freshwater snail. [] Additionally, it shows activity against Oncomelania hupensis, the intermediate host of Schistosoma japonicum. []
Q5: Are there any analytical methods available to measure the release of this compound from coatings?
A5: Researchers have developed a method using liquid chromatography-mass spectrometry to directly detect and quantify this compound in artificial seawater. This method enables monitoring the release rate of the compound from antifouling paints. []
Q6: Has the mechanism of action of this compound been investigated?
A6: While the precise mechanism of action is still under investigation, studies suggest that this compound may affect energy metabolism in target organisms. For instance, exposure to this compound reduces ATP levels in Oncomelania hupensis. [] Further research is necessary to fully elucidate its mode of action.
Q7: Are there any structural modifications explored to improve the activity of this compound?
A7: Research has investigated the impact of structural modifications on the activity of arylpyrrole compounds, including this compound. One study found that the presence of a bromide on the pyrrole ring is essential for strong molluscicidal activity. [] This highlights the importance of structure-activity relationship (SAR) studies in optimizing the efficacy of such compounds.
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